Cas no 2229670-34-0 (3-(4-ethynylphenyl)prop-2-enal)

• Product Name: 3-(4-ethynylphenyl)prop-2-enal
• CAS No: 2229670-34-0
• MF: C₁₁H₈O
• MW: 156.180623054504
• CID: 5140378
• PubChem ID: 163197786
• Update Time: 2025-10-31

3-(4-ethynylphenyl)prop-2-enal Chemical and Physical Properties

Names and Identifiers

• 3-(4-ethynylphenyl)prop-2-enal
• 2-Propenal, 3-(4-ethynylphenyl)-
• (E)-3-(4-Ethynylphenyl)acrylaldehyde
• CS-0170264
• 2229670-34-0
• EN300-1763024

• Inchi： 1S/C11H8O/c1-2-10-5-7-11(8-6-10)4-3-9-12/h1,3-9H
• InChI Key： QDDTYRUFLAVPAF-UHFFFAOYSA-N
• SMILES： C(=O)C=CC1=CC=C(C#C)C=C1

Computed Properties

• Exact Mass: 156.057514874g/mol
• Monoisotopic Mass: 156.057514874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 17.1Ų

Additional information on 3-(4-ethynylphenyl)prop-2-enal

Introduction to 3-(4-ethynylphenyl)prop-2-enal (CAS No. 2229670-34-0)

3-(4-ethynylphenyl)prop-2-enal, identified by the Chemical Abstracts Service Number (CAS No.) 2229670-34-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This aldehyde derivative features a conjugated system with an ethynyl substituent at the para position of a phenyl ring, connected to a prop-2-enal moiety. Its unique structural configuration imparts distinct chemical reactivity and biological potential, making it a valuable intermediate in the development of novel therapeutic agents.

The compound’s molecular structure consists of a phenyl ring substituted with an ethynyl group (-C≡CH) at the 4-position, linked to an α,β-unsaturated aldehyde (prop-2-enal, -CH=CHCHO). This arrangement facilitates diverse chemical transformations, including cross-coupling reactions such as Suzuki-Miyaura and Sonogashira couplings, which are widely employed in medicinal chemistry for constructing biaryl frameworks. The presence of the aldehyde functionality further enables condensation reactions with nucleophiles, such as amines and hydrazines, leading to Schiff bases and other heterocyclic derivatives.

In recent years, 3-(4-ethynylphenyl)prop-2-enal has been explored as a key intermediate in the synthesis of bioactive molecules. Its ethynyl group serves as an ideal handle for palladium-catalyzed coupling reactions, allowing for the rapid construction of complex scaffolds. For instance, researchers have utilized this compound to develop inhibitors targeting enzymes involved in inflammatory pathways. The prop-2-enal moiety can also be oxidized to form unsaturated carboxylic acids or reduced to alcohols, expanding its synthetic utility.

One of the most compelling applications of 3-(4-ethynylphenyl)prop-2-enal lies in its role as a precursor for small-molecule probes in drug discovery. The compound’s ability to undergo selective functionalization has been leveraged to create probes that interact with specific protein targets. These probes are instrumental in elucidating enzyme mechanisms and identifying novel drug candidates. Additionally, its aromatic system allows for tuning photophysical properties, making it relevant in the development of photoactivatable probes for cellular studies.

Recent advancements in synthetic methodologies have further enhanced the accessibility and versatility of 3-(4-ethynylphenyl)prop-2-enal. For example, transition-metal-catalyzed domino reactions have enabled one-pot syntheses involving this compound, streamlining multistep processes into more efficient protocols. Such innovations have accelerated the exploration of its pharmacological potential.

The biological activity of derivatives derived from 3-(4-ethynylphenyl)prop-2-enal has been investigated across multiple therapeutic areas. Studies have demonstrated its utility in generating compounds with anti-inflammatory and anticancer properties. The phenyl ring and ethynyl substituent contribute to favorable interactions with biological targets, while the aldehyde group provides a site for further derivatization to enhance potency and selectivity.

In conclusion, 3-(4-ethynylphenyl)prop-2-enal (CAS No. 2229670-34-0) represents a versatile building block in modern pharmaceutical research. Its unique structural features enable diverse synthetic pathways and biological applications, positioning it as a valuable asset in drug discovery efforts. As synthetic chemistry continues to evolve, the potential applications of this compound are expected to expand further, driving innovation in medicinal chemistry and chemical biology.